Cas no 172025-87-5 (Benzenamine, 3-bromo-N-(4-nitrophenyl)-)

Benzenamine, 3-bromo-N-(4-nitrophenyl)- structure
172025-87-5 structure
Product Name:Benzenamine, 3-bromo-N-(4-nitrophenyl)-
CAS No:172025-87-5
MF:C12H9BrN2O2
MW:293.116061925888
CID:1354078
PubChem ID:4763878
Update Time:2025-04-20

Benzenamine, 3-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-bromo-N-(4-nitrophenyl)-
    • 172025-87-5
    • AKOS000286045
    • 3-Bromo-N-(4-Nitrophenyl)benzenamine
    • DB-212090
    • Inchi: 1S/C12H9BrN2O2/c13-9-2-1-3-11(8-9)14-10-4-6-12(7-5-10)15(16)17/h1-8,14H
    • InChI Key: ADBSTADAOGHMQT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.98477
  • Monoisotopic Mass: 291.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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